3-(3,4-Dimethoxyphenyl)-6-((2-methylbenzyl)thio)-[1,2,4]triazolo[4,3-b]pyridazine

• IUPAC Name: 3-(3,4-dimethoxyphenyl)-6-[(2-methylphenyl)methylsulfanyl]-[1,2,4]triazolo[4,3-b]pyridazine
• InChI: InChI=1S/C21H20N4O2S/c1-14-6-4-5-7-16(14)13-28-20-11-10-19-22-23-21(25(19)24-20)15-8-9-17(26-2)18(12-15)27-3/h4-12H,13H2,1-3H3
• InChI Key: CODSBIOXZJIUCR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CSC2=NN3C(=NN=C3C4=CC(=C(C=C4)OC)OC)C=C2
• Molecular Formula: C21H20N4O2S
• Molecular Weight: 392.5 g/mol

Description

“3-(3,4-Dimethoxyphenyl)-6-((2-methylbenzyl)thio)-[1,2,4]triazolo[4,3-b]pyridazine” is a chemical compound with the linear formula C18H20N4O2S. It is provided by Sigma-Aldrich to early discovery researchers as part of a collection of rare and unique chemicals.

Molecular Structure Analysis

The molecular weight of this compound is 356.45. The structure of the compound was confirmed by modern physical-chemical methods.

Physical And Chemical Properties Analysis

This compound is a white to off-white solid. It is soluble in phosphate buffer (pH 7.1) and ethanol. The compound has a molecular weight of 356.45.

Scientific Research Applications

Synthesis and Antioxidant Ability

• Antioxidant Properties : Compounds related to this chemical structure, specifically derivatives of 6-amino-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazin, have demonstrated significant antioxidant ability in scientific studies. This suggests potential for these compounds in applications where antioxidant properties are beneficial (Shakir, Ali, & Hussain, 2017).

Synthesis and Cardiovascular Activity

• Cardiovascular Agents : Research on 1,2,4-triazolo[1,5-a]pyrimidines, a structurally similar group, has shown coronary vasodilating and antihypertensive activities, indicating potential use in cardiovascular therapies (Sato et al., 1980).

Synthesis and Antimicrobial Activities

• Antimicrobial Effects : Fused pyrimidine derivatives, including those similar to the triazolo[4,3-b]pyridazine structure, have been shown to possess antimicrobial properties, suggesting their potential in developing new antimicrobial agents (Hossain & Bhuiyan, 2009).

Structural Analysis and Pharmaceutical Significance

• Pharmaceutical Relevance : The structural analysis and synthesis of pyridazine analogs, including triazolo[4,3-b]pyridazine derivatives, underline their significance in medicinal chemistry, highlighting their potential pharmaceutical applications (Sallam et al., 2021).

Synthesis and Biological Properties

• Biological Properties : Pyridazine derivatives, including triazolo[4,3-b]pyridazine, have demonstrated considerable biological properties such as anti-tumor and anti-inflammatory activities, suggesting their potential therapeutic uses (Sallam et al., 2021).

Safety and Hazards

Sigma-Aldrich provides this product to early discovery researchers as part of a collection of rare and unique chemicals. The buyer assumes responsibility to confirm product identity and/or purity.